Cas no 126759-48-6 (Acetamide, N-(2-bromo-5-methylphenyl)-)

• Product Name: Acetamide, N-(2-bromo-5-methylphenyl)-
• CAS No: 126759-48-6
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1224539
• PubChem ID: 2345606
• Update Time: 2025-08-04

Acetamide, N-(2-bromo-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-bromo-5-methylphenyl)-
• 2-Bromo-5-methylacetanilide
• N-(2-bromo-5-methylphenyl)acetamide
• 2'-bromo-5'-methylacetanilide
• T0507-9159
• AKOS017268927
• N-(2-bromo-5-methylphenyl)acetamide;N-(2-bromo-5-methylphenyl)acetamide
• 126759-48-6
• DTXSID30368201
• SB80058
• Z56827897
• SCHEMBL4913081
• MFCD03152858

• Inchi： 1S/C9H10BrNO/c1-6-3-4-8(10)9(5-6)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： SRJOJXJRVGYFMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1NC(C)=O

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 3.36540

Additional information on Acetamide, N-(2-bromo-5-methylphenyl)-

Recent Advances in Acetamide, N-(2-bromo-5-methylphenyl)- (CAS 126759-48-6) Research: A Comprehensive Review

Acetamide, N-(2-bromo-5-methylphenyl)- (CAS 126759-48-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brominated acetamide derivative has shown promising pharmacological properties, particularly in the context of targeted drug development and enzyme inhibition studies. Recent literature highlights its potential as a building block for novel therapeutic agents, with several research groups investigating its molecular interactions and biological activity profiles.

Structural analysis of 126759-48-6 reveals unique electronic properties conferred by the bromine substitution at the ortho position relative to the acetamide group. The compound's molecular weight of 242.09 g/mol and lipophilic nature (LogP ≈ 2.8) suggest favorable membrane permeability, making it particularly interesting for central nervous system drug development. Recent crystallographic studies have elucidated its preferred conformation in solid state, showing a nearly planar arrangement between the benzene ring and acetamide moiety.

In pharmacological screening, 126759-48-6 has demonstrated moderate inhibitory activity against several kinase targets, including CDK2 and GSK-3β, with IC50 values in the low micromolar range. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a scaffold for developing selective kinase inhibitors through structure-activity relationship (SAR) optimization. The bromine atom at the 2-position appears crucial for maintaining target binding affinity while allowing for various modifications at other molecular positions.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, palladium-catalyzed Buchwald-Hartwig amination route to 126759-48-6 with >90% yield and excellent purity. This development addresses previous challenges in large-scale production, opening possibilities for more extensive preclinical evaluation of derivatives based on this core structure.

Emerging applications in radiopharmaceuticals have also been reported, where the bromine atom in 126759-48-6 serves as a handle for isotopic exchange with radioactive bromine-76 or bromine-77. This property has been exploited in positron emission tomography (PET) tracer development, with preliminary studies showing good in vivo stability and target tissue accumulation of labeled analogs.

Safety and toxicological profiling of 126759-48-6 remains an active area of investigation. Recent in vitro studies indicate moderate cytotoxicity in hepatic cell lines (IC50 ≈ 50 μM), suggesting the need for structural modifications to improve therapeutic indices. Metabolic stability assays reveal moderate hepatic clearance, with primary metabolic pathways involving oxidation of the methyl group and glutathione conjugation at the bromine-substituted position.

Future research directions for 126759-48-6 include exploration of its potential as a fragment in fragment-based drug discovery (FBDD) and further investigation of its privileged structure characteristics. The compound's balanced physicochemical properties and demonstrated biological activity make it a promising starting point for the development of novel therapeutic agents across multiple disease areas, particularly in oncology and neurodegenerative disorders.